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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368 Get Quote

Application Notes and Protocols for Calcium
Perchlorate Tetrahydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for calcium perchlorate
tetrahydrate (Ca(ClO₄)₂·4H₂O) in a laboratory setting. Adherence to these guidelines is crucial

to ensure the safety of personnel and the integrity of experimental work.

Substance Identification and Properties
Calcium perchlorate tetrahydrate is a strong oxidizing agent that requires careful handling.[1]

[2][3] It is a white, odorless, and hygroscopic solid.[1][2][4]
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Property Value References

Molecular Formula CaCl₂O₈·4H₂O [5][6]

Molecular Weight 311.04 g/mol [1][5]

Appearance White crystalline solid [1][3]

Density 2.651 g/cm³ [1][3]

Melting Point Decomposes at 270°C [1][3]

Solubility in Water 188 g/100 mL at 20°C [1][2]

Solubility in other solvents

Soluble in ethanol and

methanol. Slightly soluble in

acetone and ethyl acetate.

Almost insoluble in diethyl

ether.

[1][2]

Hazard Identification and Classification
Calcium perchlorate tetrahydrate is classified as a hazardous substance. The primary

hazards are its oxidizing properties, and its potential to cause skin, eye, and respiratory

irritation.[4][5][6]

GHS Classification
Hazard Class Category Hazard Statement

Oxidizing Solids 2
H272: May intensify fire;

oxidizer

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation
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Source: GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)[5]

Hazard Summary
Oxidizer: A strong oxidizing agent that can intensify fires and may cause fire or explosion

when in contact with combustible materials.[1][3][7]

Irritant: Causes irritation to the skin, eyes, and respiratory tract.[1][5][6]

Hygroscopic: Readily absorbs moisture from the air.[2][5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling calcium perchlorate tetrahydrate
to minimize exposure risk.[8]

PPE Category Specification

Eye/Face Protection Chemical safety goggles or a face shield.[7][9]

Skin Protection
Chemical-resistant gloves (e.g., impervious

gloves) and a lab coat.[5][7]

Respiratory Protection

A NIOSH/MSHA-approved respirator should be

used if dust is generated and engineering

controls are insufficient.[8][9]

Body Protection
A chemical-resistant suit may be necessary for

handling large quantities or in case of a spill.[8]

Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents.

Handling Protocol
Work Area: Handle in a well-ventilated area, preferably in a chemical fume hood.[6][9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[5]
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Dispensing: Use spark-proof tools when dispensing.[9]

Hygiene: Wash hands thoroughly after handling.[5][6] Do not eat, drink, or smoke in the work

area.[6] Contaminated work clothing should not be taken home.[7]

Storage Protocol
Container: Store in a tightly closed container in a dry and cool place.[5][6][9]

Incompatibilities: Store away from combustible materials, reducing agents, strong acids, and

finely powdered metals.[7][9][10]

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[6][7] Protect

from moisture as the substance is hygroscopic.[5][11]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[5][6][9]

Skin Contact

Immediately wash the skin with plenty of soap

and water.[5][7] Remove contaminated clothing

and wash it before reuse.[6][7] If skin irritation

occurs, get medical advice.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[5]

[7] Seek immediate medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water.[9] Call a

physician or poison control center immediately.

[6][9]
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Fire-Fighting Measures
Extinguishing Media: Use water spray, dry powder, or foam.[6] For small fires, water is

suitable. Do not use dry chemical, CO₂, or foam extinguishers for large fires; instead, flood

the area with water from a distance.[7][12]

Specific Hazards: As an oxidizer, it can intensify fire.[1][6] Containers may explode when

heated.[1][7] Hazardous decomposition products include hydrogen chloride gas and calcium

oxide.[5][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]

Accidental Release Measures
Personal Precautions: Evacuate the area.[7] Wear appropriate PPE.[6] Avoid breathing dust

and contact with the material.[6]

Environmental Precautions: Prevent the product from entering drains.[5]

Containment and Cleanup:

For dry spills, carefully sweep or shovel the material into a clean, dry, covered container

for disposal.[12] Avoid generating dust.[5]

For liquid spills, absorb with a non-combustible material like sand or vermiculite and place

in a container for disposal.[12]

Ventilate the area and wash the spill site after material pickup is complete.[7]

Disposal Considerations
Dispose of calcium perchlorate tetrahydrate as hazardous waste in accordance with local,

state, and federal regulations.[7] Do not dispose of it with combustible materials.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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